Phenethyl isocyanate
Cat. No. B167479
M. Wt: 147.17 g/mol
InChI Key: HACRKYQRZABURO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH2:2][c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1)[NH2:9].[CH3:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[Cl:11][C:12]([Cl:13])=[O:14].[ClH:10]>>[CH2:1]([CH2:2][c:3]1[cH:4][cH:5][cH:6][cH:7][cH:8]1)[N:9]=[C:12]=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NCCc1ccccc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C=NCCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
